Cas no 2248309-48-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate
• CAS No: 2248309-48-8
• MF: C₁₁H₈FNO₅
• MW: 253.183326721191
• CID: 5982742
• PubChem ID: 165725000
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513168
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate
• 2248309-48-8

• Inchi： 1S/C11H8FNO5/c1-17-8(12)11(16)18-13-9(14)6-4-2-3-5-7(6)10(13)15/h2-5,8H,1H3
• InChI Key： RLWNNFDRJAHHOU-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 253.03865052g/mol
• Monoisotopic Mass: 253.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate (CAS No. 2248309-48-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate (CAS No. 2248309-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of isoindole derivatives, which are known for their versatility in drug discovery and material science. The presence of both fluoro and methoxy groups in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate has surged, driven by their applications in the development of bioactive molecules and advanced materials. Researchers are particularly interested in its potential role as a building block for small-molecule drugs, especially in targeting enzyme inhibition and receptor modulation. Its CAS No. 2248309-48-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate involves multi-step organic reactions, often starting from phthalic anhydride derivatives. The incorporation of the fluoro moiety is achieved through selective fluorination techniques, which are a hot topic in modern green chemistry. This aligns with the industry's shift toward sustainable synthesis methods, reducing hazardous byproducts and improving atom economy. Such advancements are critical for meeting regulatory standards and minimizing environmental impact.

From a pharmacological perspective, this compound's isoindole core is structurally similar to several FDA-approved drugs, sparking interest in its potential therapeutic applications. Computational studies suggest that its electron-withdrawing groups could enhance binding affinity to biological targets, a key factor in drug design. These properties make it a subject of ongoing research in cancer therapy and neurodegenerative diseases, areas where fluorinated analogs have shown promise.

In the agrochemical sector, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate is explored for its potential as a pesticide intermediate. The fluoro-methoxy combination is known to improve pest resistance and environmental stability, addressing challenges in crop protection. This aligns with global trends toward precision agriculture and sustainable farming, where efficient chemical solutions are in high demand.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. Its CAS No. 2248309-48-8 is a critical identifier for procurement and regulatory compliance, often queried in chemical databases like SciFinder and Reaxys. Researchers also emphasize its storage stability and handling protocols, as these factors influence experimental reproducibility.

As the scientific community continues to explore 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-fluoro-2-methoxyacetate, its role in innovative therapeutics and agricultural solutions is expected to expand. With advancements in AI-driven drug discovery and high-throughput screening, this compound may soon feature in clinical trials or commercial formulations. Its interdisciplinary applications underscore the importance of collaborative research across chemistry, biology, and engineering.